Cas no 885522-43-0 (3-iodo-4-methoxy-6-methyl-2h-indazole)

• Product Name: 3-iodo-4-methoxy-6-methyl-2h-indazole
• CAS No: 885522-43-0
• MF: C₉H₉IN₂O
• MW: 288.085034132004
• CID: 1925709
• PubChem ID: 24728815
• Update Time: 2025-04-21

3-iodo-4-methoxy-6-methyl-2h-indazole Chemical and Physical Properties

Names and Identifiers

• 3-iodo-4-methoxy-6-methyl-2H-indazole
• 3-IODO-4-METHOXY-6-METHYL (1H)INDAZOLE
• 3-Iodo-4-methoxy-6-methyl-1H-indazole
• 885522-43-0
• DTXSID70646510
• 3-iodo-4-methoxy-6-methyl-2h-indazole

• Inchi： 1S/C9H9IN2O/c1-5-3-6-8(7(4-5)13-2)9(10)12-11-6/h3-4H,1-2H3,(H,11,12)
• InChI Key： OOADGKDQIJGTDX-UHFFFAOYSA-N
• SMILES： IC1=C2C(=CC(C)=CC2=NN1)OC

Computed Properties

• Exact Mass: 287.97596Da
• Monoisotopic Mass: 287.97596Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.9Ų